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Compound of Interest

Compound Name: p-Tolunitrile

Cat. No.: B1678323 Get Quote

A comprehensive analysis of p-Tolunitrile, a significant intermediate in the synthesis of

pharmaceuticals and agrochemicals, necessitates a thorough understanding of its spectral

characteristics.[1] This technical guide provides an in-depth look at the Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of p-Tolunitrile, offering

valuable insights for researchers, scientists, and professionals in drug development.

Spectroscopic Data of p-Tolunitrile
The structural elucidation of p-Tolunitrile is achieved through the combined application of

various spectroscopic techniques. Each method provides unique information about the

molecule's atomic composition and connectivity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a

molecule.

¹H NMR Spectral Data

The ¹H NMR spectrum of p-Tolunitrile provides information about the different types of protons

and their neighboring environments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1678323?utm_src=pdf-interest
https://www.benchchem.com/product/b1678323?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/104-85-8.html
https://www.benchchem.com/product/b1678323?utm_src=pdf-body
https://www.benchchem.com/product/b1678323?utm_src=pdf-body
https://www.benchchem.com/product/b1678323?utm_src=pdf-body
https://www.benchchem.com/product/b1678323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.55 Doublet 2H Ar-H (ortho to CN)

7.25 Doublet 2H Ar-H (meta to CN)

2.40 Singlet 3H CH₃

¹³C NMR Spectral Data

The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms in the

molecule.[2][3]

Chemical Shift (δ) ppm Assignment

142.0 Ar-C (para to CN, attached to CH₃)

132.2 Ar-CH (meta to CN)

129.8 Ar-CH (ortho to CN)

119.0 Cyano (C≡N)

112.5 Ar-C (ipso to CN)

21.5 Methyl (CH₃)

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

absorption of infrared radiation at specific frequencies corresponding to bond vibrations.[4]
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Frequency (cm⁻¹) Functional Group

3050-3000 Aromatic C-H Stretch

2925 Aliphatic C-H Stretch

2230 C≡N Stretch (Nitrile)

1610, 1510 Aromatic C=C Stretch

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. The molecular formula for p-Tolunitrile is C₈H₇N, with a molecular weight of

117.15 g/mol .[1][5][6][7]

m/z Ion

117 [M]⁺ (Molecular Ion)

116 [M-H]⁺

90 [M-HCN]⁺

Experimental Protocols
The acquisition of reliable spectral data is contingent upon meticulous experimental

procedures.

NMR Spectroscopy
Sample Preparation: A small amount of p-Tolunitrile is dissolved in a deuterated solvent,

such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), in an NMR tube.

Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, the spectrum is

acquired using a standard pulse sequence. For ¹³C NMR, a proton-decoupled sequence is

typically used to simplify the spectrum by removing C-H coupling, resulting in a single peak

for each unique carbon atom.[3]
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IR Spectroscopy
Sample Preparation (Solid): As p-Tolunitrile is a solid at room temperature, a common

method is to prepare a KBr pellet.[1] A small amount of the sample is finely ground with dry

potassium bromide (KBr) and pressed into a thin, transparent disk.[8] Alternatively, a Nujol

mull can be prepared by grinding the sample with a few drops of Nujol (mineral oil) to form a

paste, which is then spread between two salt plates (e.g., NaCl or KBr).[9][10]

Sample Preparation (Liquid/Solution): The compound can be dissolved in a suitable solvent

that has minimal interference in the IR region of interest, such as carbon tetrachloride (CCl₄).

[11] The solution is then placed in a liquid sample cell.

Data Acquisition: The prepared sample is placed in the IR spectrometer, and the spectrum is

recorded by passing a beam of infrared light through it.

Mass Spectrometry (Gas Chromatography-Mass
Spectrometry - GC-MS)

Sample Preparation: A dilute solution of p-Tolunitrile is prepared in a volatile organic solvent

like dichloromethane or hexane.[12]

Gas Chromatography (GC): A small volume of the solution is injected into the GC system.

The sample is vaporized and carried by an inert gas through a capillary column, which

separates the components of the sample based on their boiling points and interactions with

the column's stationary phase.[13][14]

Mass Spectrometry (MS): As p-Tolunitrile elutes from the GC column, it enters the mass

spectrometer. The molecules are ionized, typically by electron ionization (EI), which involves

bombarding them with a high-energy electron beam.[14] This causes the molecule to lose an

electron, forming a molecular ion, and also induces fragmentation. The resulting ions are

then separated by their mass-to-charge ratio (m/z) by a mass analyzer and detected.[13][14]

Visualization of Spectroscopic Workflow
The following diagram illustrates the logical flow of using different spectroscopic techniques for

the structural elucidation of p-Tolunitrile.
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Caption: Workflow for the structural elucidation of p-Tolunitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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